Cas no 1805545-64-5 (Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate)

• Product Name: Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate
• CAS No: 1805545-64-5
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4892122
• Update Time: 2025-06-08

Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate

• Inchi： 1S/C10H10F2INO2/c1-5-3-7(9(11)12)14-10(13)6(5)4-8(15)16-2/h3,9H,4H2,1-2H3
• InChI Key： LIOXKRFIXFIZSU-UHFFFAOYSA-N
• SMILES： IC1=C(CC(=O)OC)C(C)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate

Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate (CAS No. 1805545-64-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate, identified by its CAS number 1805545-64-5, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its versatile applications in the development of novel therapeutic agents. The presence of both iodo and difluoromethyl substituents makes it a particularly attractive building block for medicinal chemists seeking to enhance the pharmacological properties of their target molecules.

The< strong>Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate molecule exhibits a pyridine core, which is a common scaffold in many biologically active compounds. The pyridine ring, flanked by an acetic acid ester group and various substituents, provides a stable framework that can be modified to yield a wide range of derivatives with distinct pharmacological profiles. Specifically, the difluoromethyl group is known to improve metabolic stability and binding affinity, while the iodo substituent offers a convenient handle for further functionalization via cross-coupling reactions.

In the context of contemporary pharmaceutical research, this compound has found utility in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, recent studies have demonstrated its role in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The< strong>Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate serves as a precursor for constructing complex molecules that can selectively modulate enzymatic activity. By leveraging palladium-catalyzed cross-coupling reactions, researchers can introduce additional functional groups at the iodo position, thereby tailoring the compound's biological activity.

The< strong>difluoromethyl moiety, in particular, has been extensively studied for its ability to enhance the pharmacokinetic properties of drug candidates. This group can improve lipophilicity and reduce susceptibility to metabolic degradation, making it an indispensable feature in the design of orally active drugs. The< strong>Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate, with its integrated design, exemplifies how strategic functionalization can lead to the development of more effective therapeutic agents.

Moreover, the< strong>iodo substituent on the pyridine ring provides a versatile synthetic entry point for further elaboration. Iodine is a well-established handle for transition-metal-catalyzed reactions, including Suzuki-Miyaura and Stille couplings, which are widely employed in drug discovery to construct complex molecular architectures. These reactions allow for the introduction of aryl or vinyl groups at specific positions, enabling the creation of diverse libraries of compounds for high-throughput screening.

The utility of< strong>Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate extends beyond kinase inhibitors. It has also been utilized in the development of antiviral and antibacterial agents. The structural motif present in this compound can be modified to target viral proteases or bacterial enzymes, offering promising avenues for combating resistant pathogens. The< strong>difluoromethyl group's ability to modulate electronic properties makes it particularly useful in designing molecules with enhanced binding affinity to biological targets.

In summary, Methyl 6-(difluoromethyl)-2-iodo-4-methylpyridine-3-acetate (CAS No. 1805545-64-5) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists aiming to develop innovative therapeutic agents. By harnessing its synthetic potential, researchers can access a broad spectrum of biologically active molecules that address unmet medical needs across various therapeutic areas.